![molecular formula C17H18BrNO5S B288347 N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-3-propoxybenzenesulfonamide](/img/structure/B288347.png)
N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-3-propoxybenzenesulfonamide
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Overview
Description
N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-3-propoxybenzenesulfonamide is a chemical compound that belongs to the class of sulfonamides. This compound has been studied for its potential applications in scientific research, particularly in the field of neuroscience.
Mechanism of Action
The mechanism of action of N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-3-propoxybenzenesulfonamide involves the selective antagonism of the 5-HT6 receptor. This receptor is coupled to G proteins, which activate intracellular signaling pathways. By blocking the activation of this receptor, this compound may modulate the activity of these signaling pathways and thereby affect various physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are largely dependent on its selective antagonism of the 5-HT6 receptor. This receptor is widely distributed in the brain and is involved in various physiological processes, including learning and memory, mood regulation, and appetite control. Therefore, the biochemical and physiological effects of this compound may include changes in cognitive function, mood, and appetite.
Advantages and Limitations for Lab Experiments
The advantages of using N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-3-propoxybenzenesulfonamide in lab experiments include its selectivity for the 5-HT6 receptor, which allows for specific modulation of this receptor without affecting other receptors. Additionally, this compound has been shown to be effective in various animal models of neurological and psychiatric disorders, indicating its potential therapeutic applications. However, the limitations of using this compound in lab experiments include its potential toxicity and the lack of long-term safety data.
Future Directions
There are several potential future directions for research on N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-3-propoxybenzenesulfonamide. These include:
1. Further investigation of the mechanism of action of this compound, particularly with regards to its effects on intracellular signaling pathways.
2. Exploration of the potential therapeutic applications of this compound in various neurological and psychiatric disorders.
3. Development of more selective and potent analogs of this compound for improved efficacy and safety.
4. Investigation of the long-term safety and potential toxicity of this compound.
5. Exploration of the potential role of this compound in the regulation of other physiological processes, beyond its effects on the 5-HT6 receptor.
Synthesis Methods
The synthesis of N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-3-propoxybenzenesulfonamide involves several steps. The starting material is 4-bromo-3-propoxybenzenesulfonyl chloride, which is reacted with 1,3-benzodioxole-5-methanol in the presence of a base to form the corresponding benzodioxole derivative. This is then reacted with an amine to form the final product.
Scientific Research Applications
N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-3-propoxybenzenesulfonamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been found to be a selective antagonist of the 5-HT6 receptor, which is a subtype of the serotonin receptor. The 5-HT6 receptor is involved in various physiological processes, including learning and memory, mood regulation, and appetite control. Therefore, the selective antagonism of this receptor by this compound may have potential therapeutic applications in the treatment of various neurological and psychiatric disorders.
properties
Molecular Formula |
C17H18BrNO5S |
---|---|
Molecular Weight |
428.3 g/mol |
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-4-bromo-3-propoxybenzenesulfonamide |
InChI |
InChI=1S/C17H18BrNO5S/c1-2-7-22-16-9-13(4-5-14(16)18)25(20,21)19-10-12-3-6-15-17(8-12)24-11-23-15/h3-6,8-9,19H,2,7,10-11H2,1H3 |
InChI Key |
SNRHKWYUEXEBOA-UHFFFAOYSA-N |
SMILES |
CCCOC1=C(C=CC(=C1)S(=O)(=O)NCC2=CC3=C(C=C2)OCO3)Br |
Canonical SMILES |
CCCOC1=C(C=CC(=C1)S(=O)(=O)NCC2=CC3=C(C=C2)OCO3)Br |
Origin of Product |
United States |
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